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These application notes provide a comprehensive overview and detailed protocols for the
intraperitoneal (IP) administration of DDO-2093 in mouse models, particularly for studies
involving cancer xenografts. DDO-2093 is a potent inhibitor of the MLL1-WDR5 protein-protein
interaction, a critical epigenetic regulatory complex implicated in various malignancies.

Introduction

DDO-2093 is a small molecule inhibitor that targets the interaction between Mixed-Lineage
Leukemia 1 (MLL1) and WD Repeat Domain 5 (WDR5).[1] This interaction is essential for the
histone H3K4 methyltransferase activity of the MLL1 complex, which plays a crucial role in
regulating gene transcription. Dysregulation of this pathway is a known driver in several
cancers, including acute myeloid leukemia (AML). By disrupting the MLL1-WDRS5 interaction,
DDO-2093 effectively suppresses the expression of oncogenes, leading to antitumor activity. In
vivo studies have demonstrated that DDO-2093 can significantly suppress tumor growth in
xenograft mouse models, such as the MV4-11 human AML model, with a favorable safety
profile.[1]
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Data Presentation
In Vivo Efficacy of DDO-2093 in MV4-11 Xenograft Model

Tumor
Treatment Administrat Growth
Dosage . Frequency o Reference
Group ion Route Inhibition
(TGI)
Significant
Intraperitonea ) suppression Chenetal.,
DDO0O-2093 50 mg/kg Once daily
[ (IP) of tumor 2021
growth
Vehicle Intraperitonea ] Chenetal.,
- Once daily -
Control [ (IP) 2021

Note: Specific quantitative TGI data from the primary study is not publicly available. The
reference indicates significant tumor growth suppression.

Pharmacokinetic Profile of Similar MLL1-WDR5
Inhibitors in Mice

Administr ] )
Compoun . Dose Cmax AUC Bioavaila
ation Tmax (h) .
d (mglkg) (ng/mL) (ng-h/mL)  bility (%)
Route
Intravenou
OICR-9429 10 1740 0.08 1040
s
OICR-9429 Oral 50 320 2 2370 46

This data is for a similar WDR5-MLL1 inhibitor, OICR-9429, and is provided for context as
specific pharmacokinetic data for DDO-2093 is not available in the public domain.

Experimental Protocols
Preparation of DDO-2093 Formulation for Intraperitoneal
Injection
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Materials:

DDO-2093 powder

Vehicle solution: 5% DMSO, 40% PEG300, 5% Tween 80, and 50% saline

Sterile microcentrifuge tubes

Vortex mixer

Sterile syringes and needles (27-30 gauge)
Procedure:

o Calculate the required amount of DDO-2093 based on the number of mice and the desired
dosage (e.g., 50 mg/kg).

» Weigh the DDO-2093 powder accurately and place it in a sterile microcentrifuge tube.

» Prepare the vehicle solution by sequentially mixing 5% Dimethyl Sulfoxide (DMSO), 40%
Polyethylene glycol 300 (PEG300), 5% Tween 80, and 50% sterile saline.

» Add the appropriate volume of the vehicle solution to the DDO-2093 powder to achieve the
desired final concentration.

» Vortex the mixture thoroughly until the DDO-2093 is completely dissolved and the solution is
clear.

o Draw the solution into sterile syringes for injection. Prepare one syringe per mouse to
maintain sterility.

Intraperitoneal Injection Protocol in Mice

Materials:
» Mouse restraint device (optional)

e 70% ethanol wipes
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e Prepared DDO-2093 formulation in sterile syringes with 27-30 gauge needles
e Sharps container

Procedure:

» Animal Restraint:

o Gently but firmly restrain the mouse by scruffing the back of the neck to immobilize the
head and body.

o Position the mouse to expose its abdomen, tilting the head slightly downwards. This allows
the abdominal organs to move cranially, reducing the risk of puncture.

« Injection Site Identification:

o Locate the injection site in the lower right quadrant of the mouse's abdomen. This area is
chosen to avoid injuring the cecum, bladder, and other vital organs.

e Injection:
o Clean the injection site with a 70% ethanol wipe and allow it to dry.
o Insert the needle, bevel up, at a 15-20 degree angle into the peritoneal cavity.

o Gently aspirate by pulling back the plunger to ensure that no blood or urine is drawn into
the syringe, which would indicate improper needle placement.

o If the aspiration is clear, slowly inject the DDO-2093 solution. The maximum
recommended injection volume for a mouse is typically 10 mL/kg.

o Withdraw the needle smoothly.
e Post-Injection Monitoring:

o Return the mouse to its cage and monitor for any immediate adverse reactions, such as
bleeding at the injection site, signs of pain, or distress.
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o Continue to monitor the mice regularly according to the experimental plan.

Mandatory Visualization

DDO-2093 Mechanism of Action
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Caption: DDO-2093 inhibits the MLL1-WDRS interaction, disrupting histone methylation and
oncogene expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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